3,4-Dichloro-2-nitroanisole

• IUPAC Name: 1,2-dichloro-4-methoxy-3-nitrobenzene
• InChI: InChI=1S/C7H5Cl2NO3/c1-13-5-3-2-4(8)6(9)7(5)10(11)12/h2-3H,1H3
• InChI Key: BHJTYLCUHUTYEE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)Cl)Cl)[N+](=O)[O-]
• Molecular Formula: C7H5Cl2NO3
• Molecular Weight: 222.02 g/mol

Description

Synthesis Analysis

The synthesis of 3,4-Dichloro-2-nitroanisole and related compounds involves complex chemical reactions. For instance, Khan et al. (2013) discuss the aerobic degradation pathway of 2-chloro-4-nitroaniline by Rhodococcus sp., which could provide insights into the synthesis pathways of similar compounds. Meanwhile, Liu Deng-cai (2008) synthesized N,N-Diethyl-5-chloro-2-(4-chlorophenoxy)-4-nitroaniline from 2,5-dichloronitrobenzene, indicating a method that might be adapted for synthesizing this compound (Khan et al., 2013); (Liu Deng-cai, 2008).

Molecular Structure Analysis

The structural analysis of compounds similar to this compound reveals intricate details about their molecular configuration. Hughes and Trotter (1971) provided a comprehensive study on the crystal structure of 2,6-dichloro-4-nitroaniline, which could offer comparative insights into the molecular structure of this compound, given their chemical similarity (Hughes & Trotter, 1971).

Chemical Reactions and Properties

Chemical reactions involving this compound or similar compounds can be complex. For example, Ried and Sell (1980) discuss an anomalous reaction of a 3-Chloro-2-nitroanisole that could be relevant to understanding the chemical behavior of this compound. This highlights the unique reactivity of such compounds under certain conditions (Ried & Sell, 1980).

Physical Properties Analysis

The physical properties of this compound, such as solubility, melting point, and density, are essential for its application in various fields. Studies like those conducted by Jeżewska and Woźnica (2020) on 2-Nitroanisole can provide a basis for understanding the physical properties of related compounds, including solubility and methods for their determination in different media (Jeżewska & Woźnica, 2020).

Chemical Properties Analysis

Understanding the chemical properties, such as reactivity, stability, and degradation pathways, is crucial for the safe handling and application of this compound. The work by Fuller et al. (2020) on the biotransformation of insensitive munition constituents provides insights into the environmental degradation of nitroaromatic compounds, which could be relevant to the environmental impact and degradation pathways of this compound (Fuller et al., 2020).

Scientific Research Applications

Environmental Monitoring and Safety

3,4-Dichloro-2-nitroanisole, a colorless or slightly yellowish liquid, is primarily used in the production of o-anisidine, which is a precursor for over 100 azo dyes. Given its potential carcinogenicity to humans, studies have focused on developing methods for determining its concentration in workplace air. A method involving adsorption on silica gel, extraction with methanol, and chromatographic analysis has been validated, enabling the selective determination of 2-nitroanisole in the presence of other compounds (Jeżewska & Woźnica, 2020).

Chemical Synthesis and Analysis

This compound is also involved in various synthetic and analytical processes. For example, it has been used in assays for drug metabolism in rat hepatocytes, involving its O-demethylation to 2,6-dichloro-4-nitrophenol (Hultmark et al., 1978). Additionally, its electrochemical characteristics and the kinetic characterization of its reduction product have been comprehensively studied, including free radical formation and characterization in different media (Núñez-Vergara et al., 2002).

Spectroscopic and Molecular Studies

In the field of spectroscopy and molecular studies, this compound derivatives have been examined through multinuclear magnetic resonance spectroscopy and semiempirical molecular orbital studies. These studies provide insights into the chemical shifts and resonance interactions of the compound's structure (Pandiarajan et al., 1994). Solvatochromic solvent parameters for gas-expanded liquids using this compound derivatives have also been determined, aiding in understanding solvent interactions (Wyatt et al., 2005).

Industrial Applications and Catalysis

In the industrial sector, this compound plays a role in the controlled nitration of anisole, crucial in pharmaceuticals, perfumery, and dye production (Adamiak, 2015). Its derivatives are also studied for their potential as components in dye-sensitized solar cells (DSSCs), providing insights into their structural, spectroscopic, and electronic properties (Meenakshi, 2017).

Environmental Impact and Remediation

Environmental studies have shown that nitroaromatic compounds like this compound can undergo reductive transformation, leading to the formation of potentially toxic azo dimers. This highlights the environmental impact of such compounds and the need for effective remediation strategies (Kadoya et al., 2018).

Mechanism of Action

Biochemical Pathways

Nitroaromatic compounds can be metabolized by various biochemical pathways. For example, a cytochrome P450 system has been found to initiate the degradation of 4-nitroanisole, a similar compound . The specific pathways involved in the metabolism of “3,4-Dichloro-2-nitroanisole” would depend on its specific structure and the organisms in which it is metabolized.

Safety and Hazards

• Precautionary Statements : Handling precautions include avoiding inhalation, ingestion, and skin contact. Proper protective measures should be taken .

Future Directions

: IARC Monographs evaluation of the carcinogenicity of some nitrobenzenes and other industrial chemicals : Growth and physiochemical characterization studies on 4-chloro-2-nitroaniline nonlinear optical single crystals : 2,4-Dinitroanisole - Wikipedia